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Compound of Interest

Compound Name: Bis(trichloromethyl)sulfone

Cat. No.: B130862

For Immediate Release

This technical guide provides a comprehensive analysis of the physical properties of
bis(trichloromethyl)sulfone, a compound of interest for researchers, scientists, and
professionals in the field of drug development and chemical manufacturing. This document
collates available data on its melting and boiling points, offering a centralized resource for
laboratory and research applications.

Core Physical Properties

Bis(trichloromethyl)sulfone, a crystalline solid, is characterized by a distinct set of physical
properties that are crucial for its handling, application, and synthesis. The primary physical
constants, its melting and boiling points, are summarized below.

Physical Property Value Conditions
] ] Standard Atmospheric
Melting Point 36-38°C
Pressure
Boiling Point 76.5-78.0 °C 0.2 Torr

Experimental Determination of Physical Properties

While specific experimental protocols for the determination of the physical properties of
bis(trichloromethyl)sulfone are not detailed in the readily available literature, standard
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laboratory methodologies are employed for such characterizations. The following outlines the
general principles behind these measurements.

Melting Point Determination

The melting point of a solid is the temperature at which it changes state from solid to liquid. For
a crystalline solid such as bis(trichloromethyl)sulfone, this is typically a sharp, well-defined
temperature range. A common and effective method for its determination is the capillary tube
method.

Principle: A small, powdered sample of the crystalline solid is packed into a thin-walled capillary
tube, which is then heated in a controlled manner alongside a calibrated thermometer. The
temperature range over which the substance is observed to melt is recorded as the melting
point.

Generalized Protocol:

Sample Preparation: A small quantity of dry bis(trichloromethyl)sulfone is finely powdered.

o Capillary Packing: The open end of a capillary tube is pressed into the powder, and the tube
is inverted and tapped to pack the sample into the sealed end. A sample height of 2-3 mm is
typical.

o Apparatus Setup: The packed capillary tube is attached to a thermometer, ensuring the
sample is aligned with the thermometer bulb. This assembly is then placed in a melting point
apparatus, which may consist of a heated oil bath or a metal block.

e Heating: The apparatus is heated at a steady, slow rate, typically 1-2 °C per minute, as the
temperature approaches the expected melting point.

o Observation: The temperature at which the first droplet of liquid is observed and the
temperature at which the entire sample becomes a clear liquid are recorded. This range
represents the melting point of the substance.

Boiling Point Determination under Reduced Pressure

The boiling point of a liquid is the temperature at which its vapor pressure equals the pressure
of the gas above it. For substances that may decompose at their atmospheric boiling point, the
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boiling point is often determined at a reduced pressure (vacuum).

Principle: By lowering the ambient pressure, the temperature required for the vapor pressure of
the substance to equal the surrounding pressure is also lowered, allowing the substance to boil
at a temperature below its decomposition point.

Generalized Protocol (Distillation Method):

o Apparatus Setup: A distillation apparatus is assembled, including a distillation flask
containing the bis(trichloromethyl)sulfone sample and boiling chips, a condenser, a
receiving flask, and a thermometer. The apparatus is connected to a vacuum source with a
manometer to monitor the pressure.

o Pressure Reduction: The pressure inside the apparatus is carefully reduced to the desired
level (e.g., 0.2 Torr) using the vacuum pump.

o Heating: The distillation flask is gently heated.

o Observation: As the liquid begins to boil, the vapor rises and comes into contact with the
thermometer bulb. The temperature is recorded when it stabilizes, indicating that the vapor,
liquid, and condensate are in equilibrium. This stable temperature is the boiling point at the
recorded pressure.

Logical Relationship of Physical State Transitions

The determination of melting and boiling points follows a logical progression based on the input
of thermal energy.
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State Transitions of Bis(trichloromethyl)sulfone

Solid State

Melting
36-38 °C)
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Gaseous State
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Caption: Phase transitions of bis(trichloromethyl)sulfone.

« To cite this document: BenchChem. [Bis(trichloromethyl)sulfone: A Technical Overview of its
Physical Properties]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b130862#bis-trichloromethyl-sulfone-physical-
properties-melting-point-boiling-point]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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